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Compound of Interest

Compound Name: [2,4'-Bipyridine]-5-carbaldehyde

Cat. No.: B1523026

Technical Guide: [2,4'-Bipyridine]-5-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of [2,4'-Bipyridine]-5-carbaldehyde,
a heterocyclic organic compound of interest in medicinal chemistry and materials science. This
document details its commercial availability, potential synthetic routes, and key applications,
with a focus on providing practical information for laboratory use.

Commercial Availability and Suppliers

[2,4'-Bipyridine]-5-carbaldehyde (CAS Number: 834881-87-7) is available from several
chemical suppliers. The purity and formulation may vary, and it is recommended to request
certificates of analysis from the respective suppliers for detailed specifications.
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Supplier CAS Number Purity Notes
. . Pricing upon request.
Amadis Chemical 834881-87-7 97% 1
. Supplier: LIFE
ChemicalBook 834881-87-7 95%+
CHEMICALS.[2]
Pricing and purity
Chem960 834881-87-7 o
upon inquiry.
Table 1. Commercial Suppliers of [2,4'-Bipyridine]-5-carbaldehyde
Physicochemical Properties
Property Value
Molecular Formula C11HsN20
Molecular Weight 184.19 g/mol
Appearance Solid (form may vary)
Storage Conditions 2-8°C for long-term storage.[1]

Table 2: Physicochemical Data for [2,4'-Bipyridine]-5-carbaldehyde

Synthesis and Experimental Protocols

The synthesis of unsymmetrical bipyridines such as [2,4'-Bipyridine]-5-carbaldehyde is
commonly achieved through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura
coupling is a particularly effective method for forming the C-C bond between the two pyridine
rings.[3]

Proposed Synthetic Protocol: Suzuki-Miyaura Cross-
Coupling

This protocol is a representative procedure adapted from established methods for the synthesis
of unsymmetrical bipyridines and may require optimization for this specific target molecule.
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Reaction Scheme:

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Combine Reactants:
- 4-Pyridylboronic acid
- 2-Bromo-5-formylpyridine
- Base (e.g., K2CO3)

'

Establish Inert Atmosphere
(Nitrogen or Argon)

'

Add Anhydrous Solvents
(Toluene/Ethanol)

Y

Add Pd(0) Catalyst
(e.g., Pd(PPh3)4)

'

Heat to Reflux
(80-100 °C)
Monitor by TLC/LC-MS

i

Aqueous Work-up:
- Dilute with Ethyl Acetate

- Wash with NaHCO3 & Brine

'

Purification:
- Dry over Na2S504
- Concentrate
- Column Chromatography

[2,4'-Bipyridine]-5-carbaldehyde
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Caption: General experimental workflow for the synthesis of [2,4'-Bipyridine]-5-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bipyridine]-5-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1523026#commercial-availability-and-suppliers-of-2-
4-bipyridine-5-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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